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Compound of Interest

Compound Name: DC4 universal

Cat. No.: B1166284

An In-Depth Technical Guide to Dow Corning 4 Electrical Insulating Compound

Dow Corning 4 Electrical Insulating Compound is a grease-like material composed of a silica
filler in combination with selected polydimethyl silicone fluids.[1][2] It is designed as a moisture-
proof seal and lubricant for a variety of applications, particularly in the electrical and automotive
industries.[1][2][3] This guide provides a detailed overview of its technical specifications, based
on available data sheets.

Data Presentation

The physical and electrical properties of Dow Corning 4 are summarized in the tables below.
These values are typical and are not intended for use in preparing specifications.[1][2]

Physical and Thermal Properties
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Property Value Units Test Method
Color White; translucent - CTM 0176
NLGI Grade 2 - CTM 0191
Penetration, unworked 220 mm/10 -
Penetration, worked

310 max. mm/10 -
60
Bleed, 30

6.0 max. % CTM 0033A
hours/200°C
Evaporation, 30

2.0 max. % CTM 0033A
hours/200°C
Service Temperature

-55 to +200 °C -
Range
-67 to +392 °F -
Melting Point None °C (°F) -
Relative Density at

1.0 g/mi CTM 0022
25°C
Flash Point > 300 °C -

Table 1: Physical and thermal properties of Dow Corning 4 Electrical Insulating Compound.
Data sourced from multiple technical data sheets.[1][2]

Electrical Properties
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Property Value Units Test Method
Dielectric Strength,

1.0 kv/iml CTM 0114
1.27mm gap
Permittivity at 100 Hz 3.1 - CTM 0112
Permittivity at 100 kHz 3.1 - CTM 0112
Dissipation Factor at

0.0025 - CTM 0112
100 Hz
Dissipation Factor at

0.0025 - CTM 0112
100 kHz
Volume Resistivity at

0.10 x 1013 Ohm-cm CTM 0249
23°C
Arc Resistance 120 seconds CTM 0171

Table 2: Electrical properties of Dow Corning 4 Electrical Insulating Compound, highlighting its
insulating capabilities.[1][2]

Experimental Protocols

The properties listed above are determined using Dow Corning's Corporate Test Methods
(CTMs). Copies of these CTMs are available upon request from the manufacturer.[1][2] The
specific CTMs cited in the technical data sheets are:

e CTM 0176: Color determination.

e CTM 0191: NLGI grade determination.

o CTM 0033A: Bleed and evaporation testing.
o CTM 0022: Relative density measurement.
o CTM 0114: Dielectric strength testing.

e« CTM 0112: Permittivity and dissipation factor measurement.
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o CTM 0249: Volume resistivity measurement.
o« CTM 0171: Arc resistance testing.

Detailed methodologies for these experimental protocols are not publicly available in the
provided search results and would require direct contact with the manufacturer.

Mandatory Visualization

The following diagram illustrates the logical relationships between the composition, properties,
and applications of Dow Corning 4 Electrical Insulating Compound.
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Composition, Properties, and Applications of Dow Corning 4.

Chemical Resistance and Solubility
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Dow Corning 4 exhibits good resistance to mineral oils, vegetable oils, and air.[2] It is also
generally resistant to dilute acids, alkalis, and most aqueous solutions.[2] However, it is
recommended to test the compound for specific applications as chemical composition,
pressure, and other factors can vary.[2]

The compound is insoluble in water, methanol, ethanol, and mineral oil.[1][2] It is soluble in
mineral spirits and methyl ethyl ketone.[1][2] It is important to note that this compound should
not be applied to O-rings or other components made of silicone rubber, as it can degrade the
silicone rubber.[1][2] It may also cause slight swelling in natural and butyl rubbers.[1][2]

Handling and Safety

For safe use, it is essential to read the product and safety data sheets before handling.[2] The
material is not considered a hazardous material as defined by the OSHA Hazard
Communication Standard.[4] Good industrial hygiene practices should be followed, including
washing after handling, especially before eating.[1] When using solvents for cleanup, ensure
adequate ventilation and follow the solvent supplier's safety precautions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. shop.blueandgreen.kr [shop.blueandgreen.kr]

e 2. farnell.com [farnell.com]

3. scribd.com [scribd.com]

e 4. misclab.umeoce.maine.edu [misclab.umeoce.maine.edu]

 To cite this document: BenchChem. [Dow Corning 4 electrical insulating compound technical
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166284#dow-corning-4-electrical-insulating-
compound-technical-data-sheet]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.farnell.com/datasheets/319850.pdf
https://www.farnell.com/datasheets/319850.pdf
https://www.farnell.com/datasheets/319850.pdf
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://www.farnell.com/datasheets/319850.pdf
https://misclab.umeoce.maine.edu/ftp/instruments/CTD%2037SI%20June%202011%20disk/website/pdf_documents/msds_sheets/DowCorning-4.pdf
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://www.benchchem.com/product/b1166284?utm_src=pdf-custom-synthesis
https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://www.scribd.com/document/580535169/Dow-Corning-4
https://misclab.umeoce.maine.edu/ftp/instruments/CTD%2037SI%20June%202011%20disk/website/pdf_documents/msds_sheets/DowCorning-4.pdf
https://www.benchchem.com/product/b1166284#dow-corning-4-electrical-insulating-compound-technical-data-sheet
https://www.benchchem.com/product/b1166284#dow-corning-4-electrical-insulating-compound-technical-data-sheet
https://www.benchchem.com/product/b1166284#dow-corning-4-electrical-insulating-compound-technical-data-sheet
https://www.benchchem.com/product/b1166284#dow-corning-4-electrical-insulating-compound-technical-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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